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Compound of Interest

Compound Name: MA-0204

Cat. No.: B608797

Initial investigations indicate that "MA-0204" is not a chemical substance but rather a part
number for a miniature clamping knob, a physical component used in various equipment.[1][2]
Therefore, the disposal procedures for this item depend on its material composition and
whether it has been contaminated with hazardous materials.

For researchers, scientists, and drug development professionals, the proper disposal of any
laboratory equipment is crucial to maintaining a safe and compliant work environment. This
guide provides a step-by-step process for the proper disposal of items such as the MA-0204
clamping knob, particularly after use in a laboratory setting.

Material Composition and General Disposal

The MA-0204 clamping knob is described as being made of phenolic plastic with a brass insert.
[2] In its clean, uncontaminated state, it can typically be disposed of as standard solid waste.
However, specific disposal requirements may vary based on institutional and local regulations.

Component Material Uncontaminated Disposal

Knob Phenolic Plastic General Solid Waste

General Solid Waste /
Insert Brass ]
Recycling

Disposal Protocol for Laboratory-Used MA-0204
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When used in a laboratory, the MA-0204 knob may come into contact with various chemical,
biological, or radioactive substances. Contaminated equipment must be treated as hazardous
waste. The following protocol outlines the decision-making process and steps for proper
disposal.

Step 1: Contamination Assessment
o Determine the nature of contaminants that have been in contact with the knob.

o Consult the Safety Data Sheet (SDS) for each contaminant to understand its hazards and
disposal requirements.

Step 2: Decontamination

« If the knob is contaminated with a substance that can be safely neutralized or removed,
perform the appropriate decontamination procedure.

e The decontamination method will depend on the contaminant. For example, a rinse with a
suitable solvent (which must then be disposed of as hazardous waste) or a specific cleaning
agent may be required.

e Ensure that the decontamination process itself does not create a new hazard.

Step 3: Post-Decontamination Assessment

» After decontamination, re-assess the knob to ensure it is free from hazardous residues.

« If successfully decontaminated, the knob can be disposed of as non-hazardous solid waste.
Step 4: Disposal as Hazardous Waste

« If the knob cannot be safely decontaminated, or if the contamination is with a particularly
hazardous substance (e.g., persistent, highly toxic, or radioactive materials), it must be
disposed of as hazardous waste.

o Package the contaminated knob in a sealed, properly labeled container. The label should
clearly identify the contents as "Hazardous Waste" and list the specific contaminants.
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e Follow your institution's and local regulations for the collection and disposal of hazardous
solid waste. This typically involves placing the container in a designated satellite
accumulation area for pickup by trained hazardous waste personnel.

Logical Workflow for Disposal of Laboratory
Equipment

The following diagram illustrates the decision-making process for the proper disposal of
laboratory equipment like the MA-0204 clamping knob.
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Start: Assess Disposal of MA-0204 Knob

Perform Decontamination Protocol

Dispose as Hazardous Waste:
- Package in a labeled, sealed container
- Follow institutional hazardous waste procedures

Dispose as Non-Hazardous Solid Waste

Click to download full resolution via product page

Caption: Disposal Decision Workflow for MA-0204 Knob.
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By following these procedures, researchers and laboratory professionals can ensure the safe
and compliant disposal of equipment, thereby protecting themselves, their colleagues, and the
environment. Always refer to your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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